Cas no 2172255-59-1 (2-(prop-2-yn-1-yl)oxane-2-carbaldehyde)

• Product Name: 2-(prop-2-yn-1-yl)oxane-2-carbaldehyde
• CAS No: 2172255-59-1
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 5993265
• PubChem ID: 165589072
• Update Time: 2025-10-29

2-(prop-2-yn-1-yl)oxane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(prop-2-yn-1-yl)oxane-2-carbaldehyde
• 2172255-59-1
• EN300-1619722

• Inchi： 1S/C9H12O2/c1-2-5-9(8-10)6-3-4-7-11-9/h1,8H,3-7H2
• InChI Key： BYQHWGWNRBSRTG-UHFFFAOYSA-N
• SMILES： O1CCCCC1(C=O)CC#C

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(prop-2-yn-1-yl)oxane-2-carbaldehyde

Introduction to 2-(prop-2-yn-1-yl)oxane-2-carbaldehyde (CAS No. 2172255-59-1)

2-(prop-2-yn-1-yl)oxane-2-carbaldehyde, a compound with the CAS registry number 2172255-59-1, is an intriguing organic molecule that has garnered attention in the fields of organic synthesis and materials science. This compound, characterized by its unique structure featuring a cyclic ether (oxane) ring and an aldehyde group, has been the subject of recent research due to its potential applications in advanced materials and drug development.

The molecular structure of oxane derivatives has long been of interest to chemists, as their cyclic nature provides a platform for functionalization. In the case of carbaldehyde, the presence of an aldehyde group introduces reactivity that can be exploited in various synthetic pathways. Recent studies have highlighted the versatility of such compounds in forming cross-linked polymers, which are valuable in applications ranging from adhesives to drug delivery systems.

One of the most notable advancements involving propargyl oxane derivatives is their role in click chemistry. The propargyl group (-C≡CCH₂-) is a key component in copper-catalyzed azide–alkyne cycloaddition (CuAAC), a reaction that has revolutionized the way chemists build complex molecules. This property makes carbaldehyde oxane derivatives particularly appealing for constructing bioactive molecules and materials with tailored properties.

In addition to its synthetic utility, oxane carbaldehydes have shown promise in medicinal chemistry. Researchers have explored their potential as scaffolds for drug candidates, leveraging their ability to form hydrogen bonds and participate in π–π interactions. These properties are crucial for designing molecules with high bioavailability and selectivity against therapeutic targets.

The synthesis of carbaldehyde oxane derivatives has also seen significant progress. Modern methodologies now allow for the efficient construction of these compounds using green chemistry principles. For instance, catalytic asymmetric aldol reactions have enabled the preparation of enantiomerically enriched samples, which are essential for studying stereochemical effects in biological systems.

Beyond its chemical significance, CAS No. 2172255-59-1 represents a broader trend in contemporary organic chemistry: the pursuit of multifunctional building blocks that can address diverse challenges across disciplines. As research continues to uncover new applications for oxane carbaldehydes, this compound is poised to play a pivotal role in shaping future innovations in materials science and medicine.